HON00564

• Molecular Formula: C27H44N6O7
• Molecular Weight: 564.684
• IUPAC Name: tert-butyl (S)-4-amino-5-(((S)-1-(((S)-1-((4-(hydroxymethyl)phenyl)amino)-1-oxo-5-ureidopentan-2-yl)amino)-3-methyl-1-oxobutan-2-yl)amino)-5-oxopentanoate
• InChI: InChI=1S/C27H44N6O7/c1-16(2)22(33-23(36)19(28)12-13-21(35)40-27(3,4)5)25(38)32-20(7-6-14-30-26(29)39)24(37)31-18-10-8-17(15-34)9-11-18/h8-11,16,19-20,22,34H,6-7,12-15,28H2,1-5H3,(H,31,37)(H,32,38)(H,33,36)(H3,29,30,39)/t19-,20-,22-/m0/s1
• InChI Key: HPZRSLCEFXXOIR-ONTIZHBOSA-N
• SMILES: O=C(N[C@@H](C(C)C)C(N[C@H](C(NC1=CC=C(CO)C=C1)=O)CCCNC(N)=O)=O)[C@@H](N)CCC(OC(C)(C)C)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: HON00564; HON-00564; HON 00564; NH2-Glu(OtBu)-Val-Cit-PAB

Description

HON00564, also known as NH2-Glu(OtBu)-Val-Cit-PAB, is a tripeptide linker, which is enzymatic cleavable. HON00564 is a useful linker for synthesis of antibody-drug-conjugate (ADC). HON00564 has sequence of Glutamic acid-Valine-Citruline-PAB with glutamic acid side chain protected with t-butyl ester. HON00564 has no formal name, its name was generated by using its inchi key and its molecule weight. Also see Hodoodo Chemical Nomenclature (https://hodoodo.com/hodoodo-chemical-nomenclature).

Scientific Research Applications

• Lab-Scale Interventions and Ethical Considerations

  • Scientific advancements, including areas like genomics, synthetic biology, and nanotechnology, often bring ethical, legal, and social concerns. Addressing these concerns is becoming increasingly important in shaping the trajectory of scientific research and technological developments. Lab-scale interventions provide a key opportunity for addressing social concerns in the research process, especially in new and emerging areas like HON00564 research (Schuurbiers & Fisher, 2009).

• The Role of Scientific Research in Society

  • Scientific research like that involving HON00564 contributes significantly to understanding the mysteries of the universe and living things, creating applications and technologies that benefit humanity. This research theme is crucial in the context of the increasing importance and pervasiveness of technology in our lives (Press, 2013).

• Application in Gene Engineering Education

  • The application of research studies, including those like HON00564, plays a vital role in educational settings, particularly in courses related to gene engineering. This application assists in course teaching and helps students to obtain and apply knowledge in a manner similar to scientific research (Li Xiu-pin, 2015).

• Research Funding and Grant Systems

  • The appropriate distribution of research funds, like those allocated for HON00564 studies, is critical. Initiatives to improve grant review processes, including selecting reviewers and providing feedback to applicants, are essential for balancing research needs across various communities (Honjo, 2005).

• Cellular and Molecular Research Applications

  • Studies like those on HON00564 involve cellular and molecular research. For example, research on honokiol, a constituent of Magnolia officinalis, shows it induces a form of non-apoptotic cell death in human leukemia cells. Understanding such mechanisms is vital for advancing treatments in cellular and molecular biology (Wang et al., 2013).

• Nanomagnetic Separation and Genetic Modification

  • Nanomagnetic methods are used for integrated cell separation and gene delivery, vital for research applications like HON00564. This technique involves using gene vectors associated with magnetic nanoparticles for efficient and specific cell manipulation (Sánchez-Antequera et al., 2011).

• Economics of Genetic Information in Agriculture

  • The knowledge of genetics, like that obtained from HON00564 research, has significant applications in agriculture. Understanding the genetic characteristics of livestock, for instance, can inform breeding programs and market strategies, offering economic benefits (Lambert, 2008).

• Data Sharing and Management in Scientific Research

  • Effective data sharing and management are crucial in modern scientific research. Studies like HON00564 generate extensive data, requiring robust data management practices for accessibility, discovery, and long-term preservation (Tenopir et al., 2011).

• Artificial Neural Networks in Computer Science

  • Higher Order Neural Networks (HONNs) have significant applications in computer science and engineering, influencing research methodologies in economics and business for nonlinear data simulation and prediction. This technology is pertinent to understanding complex datasets, which could include those generated in HON00564 research (Zhang, 2010; Zhang, 2008).

• Accelerating Scientific Discoveries through Collaborative Efforts

  • Collaborative efforts like hackathons can accelerate scientific discoveries and knowledge transfer in research areas including HON00564. Such collaborations enhance peer review and drive the reproducibility of scientific analyses (Ghouila et al., 2018).